Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†
Chemical Communications Pub Date: 2023-08-10 DOI: 10.1039/D3CC03085G
Abstract
In this study, 2-fluoro-5-iodopyridine (2-F-5-IPy) was used as an electrolyte additive, which can not only protect the negative electrode effectively by forming a stable SEI, but also convert dead lithium into active lithium. Benefits from this are a capacity retention of a Li‖LiFePO4 cell after 300 cycles from 36.5% to 89.4%, and the symmetrical cell can work stably for more than 800 hours. Therefore, the addition of 2-F-5-IPy can effectively improve the performance of lithium metal batteries.
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Journal Name：Chemical Communications
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